2-(3-chloro-4-fluorophenoxy)-N-(pyridin-3-yl)acetamide

• IUPAC Name: 2-(3-chloro-4-fluorophenoxy)-N-pyridin-3-ylacetamide
• InChI: InChI=1S/C13H10ClFN2O2/c14-11-6-10(3-4-12(11)15)19-8-13(18)17-9-2-1-5-16-7-9/h1-7H,8H2,(H,17,18)
• InChI Key: AQRRAMKNPGPCJX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)NC(=O)COC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C13H10ClFN2O2
• Molecular Weight: 280.68 g/mol

Description

2-(3-chloro-4-fluorophenoxy)-N-(pyridin-3-yl)acetamide is an organic compound that features a combination of chloro, fluoro, phenoxy, and pyridinyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-chloro-4-fluorophenoxy)-N-(pyridin-3-yl)acetamide typically involves the reaction of 3-chloro-4-fluoroaniline with 3-pyridinecarboxylic acid. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction conditions usually involve stirring the reactants in an appropriate solvent like dichloromethane at room temperature for several hours.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-(3-chloro-4-fluorophenoxy)-N-(pyridin-3-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The chloro and fluoro groups can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted phenoxy derivatives.

Scientific Research Applications

2-(3-chloro-4-fluorophenoxy)-N-(pyridin-3-yl)acetamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the development of advanced materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 2-(3-chloro-4-fluorophenoxy)-N-(pyridin-3-yl)acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to a cascade of biochemical events. For example, it may bind to the active site of an enzyme, preventing substrate binding and subsequent catalytic activity. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• 2-(3-chloro-2-fluorophenoxy)acetic acid
• 2-(4-chloro-3-fluorophenoxy)acetic acid
• 3-chloro-4-fluorophenoxy substituted zinc phthalocyanine

Uniqueness

2-(3-chloro-4-fluorophenoxy)-N-(pyridin-3-yl)acetamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and bioactivity, making it a valuable compound for various research and industrial applications.